Cas no 1122484-84-7 (3beta,20alpha-dihydroxytaraxastane-28-oic acid)

3beta,20alpha-dihydroxytaraxastane-28-oic acid structure
1122484-84-7 structure
Product Name:3beta,20alpha-dihydroxytaraxastane-28-oic acid
CAS No:1122484-84-7
MF:C30H50O4
MW:474.715610027313
CID:2034322
PubChem ID:25132490
Update Time:2025-04-21

3beta,20alpha-dihydroxytaraxastane-28-oic acid Chemical and Physical Properties

Names and Identifiers

    • 3beta,20alpha-dihydroxytaraxastane-28-oic acid
    • punicanolic acid
    • (-)-Punicanolic acid
    • Punicanolate
    • 1122484-84-7
    • (1S,2R,4aR,6aR,6aR,6bR,8aR,10S,12aR,14aR,14bS)-2,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14,14a,14b-hexadecahydropicene-4a-carboxylic acid
    • Inchi: 1S/C30H50O4/c1-18-23-19-8-9-21-26(4)12-11-22(31)25(2,3)20(26)10-13-28(21,6)27(19,5)14-16-30(23,24(32)33)17-15-29(18,7)34/h18-23,31,34H,8-17H2,1-7H3,(H,32,33)
    • InChI Key: WJCIWKNYROGCFD-UHFFFAOYSA-N
    • SMILES: OC(C12CCC(C)(O)C(C)C1C1CCC3C4(CCC(O)C(C)(C)C4CCC3(C)C1(C)CC2)C)=O

Computed Properties

  • Exact Mass: 474.37091007Da
  • Monoisotopic Mass: 474.37091007Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 868
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.258
  • Topological Polar Surface Area: 77.8Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd